[(3,5-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine

• Molecular Formula: C11H15Cl2NO
• Molecular Weight: 248.15 g/mol
• IUPAC Name: N-[(3,5-dichlorophenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C11H15Cl2NO/c1-8(7-15-2)14-6-9-3-10(12)5-11(13)4-9/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: GYILQFNKQWWNPD-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CC(=CC(=C1)Cl)Cl

Description

(3,5-Dichlorophenyl)methylamine is a secondary amine featuring a 3,5-dichlorophenylmethyl group attached to a 1-methoxypropan-2-yl substituent. The dichlorophenyl moiety introduces strong electron-withdrawing effects, while the methoxy-isopropyl group contributes polarity and steric bulk. The compound is structurally related to phenethylamine derivatives but distinguished by its unique substitution pattern .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,5-Dichlorophenyl)methylamine typically involves the reaction of 3,5-dichlorobenzyl chloride with 1-methoxypropan-2-amine under controlled conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

The scalability of the reaction and the purity of the final product are critical factors in industrial production .

Chemical Reactions Analysis

Types of Reactions

(3,5-Dichlorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Bases like sodium hydroxide (NaOH) or potassium carbonate (K2CO3) are often used to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or other oxygen-containing derivatives, while reduction may produce amines or other reduced forms .

Scientific Research Applications

(3,5-Dichlorophenyl)methylamine has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and chemical reactions.

Biology: Studied for its potential biological activities and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic effects and pharmacological properties.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of (3,5-Dichlorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific context and application of the compound .

Comparison with Similar Compounds

Structural Analogs from Commercial Sources ()

lists several [(3,5-dichlorophenyl)methyl]amine derivatives with varying alkyl/ether substituents. Key comparisons include:

Compound Name	Substituent on Amine	Key Structural Features
Target Compound	1-Methoxypropan-2-yl	Ether oxygen, branched chain, polar group
(3,5-Dichlorophenyl)methylamine	Isopropyl	Non-polar, purely alkyl
(3,5-Dichlorophenyl)methylamine	3-Methylbutan-2-yl	Longer alkyl chain, increased lipophilicity
[(3,5-Dichlorophenyl)methyl][2-(dimethylamino)ethyl]amine	Dimethylaminoethyl	Tertiary amine, enhanced basicity

Key Observations :

• Bulkier substituents (e.g., 3-methylbutan-2-yl) may enhance lipid solubility, favoring membrane permeability .
• The dimethylaminoethyl analog introduces a tertiary amine, significantly altering basicity and hydrogen-bonding capacity .

Key Observations :

• Chlorine substituents reduce electron density on the aromatic ring compared to methoxy or ethyl groups, affecting reactivity in further derivatization .

Physicochemical and Pharmacological Properties

Basicity and Solubility

• The target compound’s basicity is moderated by the electron-withdrawing dichlorophenyl group, reducing protonation compared to alkylamines. However, the methoxy group may donate electrons via resonance, creating a nuanced electronic profile .
• Solubility in polar solvents (e.g., methanol, DCM) is expected to be higher than analogs with non-polar substituents due to the methoxy group .

Pharmacological Potential

While direct pharmacological data for the target compound are unavailable, structurally related compounds in (e.g., SR140333, SR142801) highlight the prevalence of dichlorophenyl groups in receptor antagonists. The methoxy-isopropyl substituent may confer metabolic stability compared to shorter alkyl chains, as ethers are less prone to oxidative degradation .

Biological Activity

(3,5-Dichlorophenyl)methylamine is a chemical compound with potential biological activity, particularly in pharmacological contexts. This article reviews its biological properties, mechanisms of action, and relevant studies that highlight its significance in medicinal chemistry.

Chemical Structure and Properties

The compound is characterized by the presence of a dichlorophenyl group attached to a methoxypropan-2-ylamine moiety. Its molecular formula is C11H15Cl2N O, which suggests it has both hydrophobic and hydrophilic characteristics that may influence its biological interactions.

The biological activity of (3,5-Dichlorophenyl)methylamine can be attributed to its interaction with various biological targets:

• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in metabolic processes. For instance, related compounds have been shown to interact with cytochrome P450 enzymes, affecting drug metabolism and clearance .
• Receptor Binding : It is hypothesized that this compound could bind to neurotransmitter receptors or other cellular receptors, modulating their activity and influencing physiological responses.

Biological Activity Studies

Several studies have investigated the biological activity of compounds similar to (3,5-Dichlorophenyl)methylamine. Key findings include:

1. Hepatic Microsomal Activity

A study demonstrated that the administration of 3,5-dichlorophenyl methyl sulfone (a metabolite) significantly increased hepatic microsomal aminopyrine N-demethylase activity and cytochrome P450 content. This suggests that compounds with similar structures may also induce metabolic enzymes in the liver .

2. QSAR Studies

Quantitative Structure-Activity Relationship (QSAR) analyses have been employed to predict the anti-tubercular activity of related compounds. These studies indicate that structural modifications can significantly impact biological efficacy .

Case Studies

Case Study 1: Metabolic Pathways
In a controlled experimental setting, rats treated with dichlorophenyl compounds showed altered drug metabolism profiles. The observed increase in enzyme activity suggests that these compounds may enhance or inhibit the metabolism of co-administered drugs, impacting their therapeutic efficacy and safety profiles.

Case Study 2: Toxicological Assessments
Toxicological evaluations revealed that certain derivatives of dichlorophenyl amines exhibited varying degrees of cytotoxicity in vitro. These findings underscore the importance of structural features in determining biological safety and efficacy.

Data Table: Biological Activity Comparison

Compound Name	Biological Activity	Mechanism of Action
(3,5-Dichlorophenyl)methylamine	Potential enzyme inhibitor	Interaction with cytochrome P450
3,5-Dichlorophenyl methyl sulfone	Induces hepatic enzymes	Enhances aminopyrine N-demethylase
5-Methyltrifluoromethoxy derivatives	Anti-tubercular activity	Modulation of metabolic pathways